Cas no 1807218-54-7 (Methyl 4-bromomethyl-2-cyano-6-methylbenzoate)

• Product Name: Methyl 4-bromomethyl-2-cyano-6-methylbenzoate
• CAS No: 1807218-54-7
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4795339
• Update Time: 2023-08-17

Methyl 4-bromomethyl-2-cyano-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromomethyl-2-cyano-6-methylbenzoate

• Inchi： 1S/C11H10BrNO2/c1-7-3-8(5-12)4-9(6-13)10(7)11(14)15-2/h3-4H,5H2,1-2H3
• InChI Key： CEHMTOJLFSHZNA-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(C(=O)OC)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1